Cas no 16907-79-2 (Quinaldic Acid Sodium Salt)

• Product Name: Quinaldic Acid Sodium Salt
• CAS No: 16907-79-2
• MF: C₁₀H₆NNaO₂
• MW: 195.149913311005
• MDL: MFCD00070526
• CID: 163259
• PubChem ID: 87575542
• Update Time: 2025-05-20

Quinaldic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid, sodium salt (1:1)
• QUINALDIC ACID SODIUM SALT
• Chinaldinsaeure
• quinaldinic acid,Na-salt
• Quinoline-2-carboxylic acid sodium salt
• sodium 2-quinaldate
• SODIUM 2-QUINOLINECARBOXYLATE
• Sodium quinaldate
• sodium quinaldinate
• Sodium Quinaldinate Sodium 2-Quinolinecarboxylate 2-Quinolinecarboxylic Acid Sodium Salt
• 2-Quinolinecarboxylic Acid Sodium Salt
• Nsc330739
• Sodium quinoline-2-carboxylate
• Sodium Quinaldinate Sodium 2-Quinolinecarboxylate 2-Quinolinecarboxylic Acid Sodium Salt
• QUINALDIC ACID SODIUM SALT 98+%
• sodium quinolate
• Quinaldic acid sodium
• QuinaldicAcidSodiumSalt
• sodium;quinoline-2-carboxylate
• Q0004
• MFCD00070526
• SCHEMBL5228659
• AKOS027320909
• FT-0637457
• CS-0448059
• T71907
• 16907-79-2
• AS-66587
• 2-Quinolinecarboxylic acid, sodium salt (1:1)
• PLTCLMZAIZEHGD-UHFFFAOYSA-M
• DB-043777
• Quinaldic Acid Sodium Salt

• MDL： MFCD00070526
• Inchi： 1S/C10H7NO2.Na/c12-10(13)9-6-5-7-3-1-2-4-8(7)11-9;/h1-6H,(H,12,13);/q;+1/p-1
• InChI Key： PLTCLMZAIZEHGD-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1=CC=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 195.03000
• Monoisotopic Mass: 195.02962272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 53

Experimental Properties

• Density: No data available
• Melting Point: No data available
• Flash Point: No data available
• PSA: 53.02000
• LogP: 0.59830

Quinaldic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Quinaldic Acid Sodium Salt

Recent Advances in the Study of Quinaldic Acid Sodium Salt (CAS: 16907-79-2)

Quinaldic Acid Sodium Salt (CAS: 16907-79-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. Recent studies have explored its role as a chelating agent, its interactions with metal ions, and its potential therapeutic effects. This research brief aims to summarize the latest findings related to Quinaldic Acid Sodium Salt, focusing on its chemical properties, biological activities, and emerging applications in medicine.

One of the key areas of interest is the compound's ability to form stable complexes with metal ions, particularly zinc and copper. A 2023 study published in the Journal of Inorganic Biochemistry demonstrated that Quinaldic Acid Sodium Salt exhibits high affinity for these ions, which could be leveraged in the design of novel metal-based therapeutics. The study utilized spectroscopic techniques and computational modeling to elucidate the binding mechanisms, providing valuable insights for future drug design.

In addition to its chelating properties, Quinaldic Acid Sodium Salt has been investigated for its potential antimicrobial and anticancer activities. A recent preprint on bioRxiv highlighted its inhibitory effects on certain bacterial enzymes, suggesting a possible role in combating antibiotic-resistant pathogens. Furthermore, preliminary in vitro studies have shown that the compound induces apoptosis in specific cancer cell lines, though the exact mechanisms remain under investigation.

The synthesis and purification of Quinaldic Acid Sodium Salt have also seen advancements. A 2024 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces byproducts, making the compound more accessible for research and potential industrial applications. This development is particularly significant for scaling up production while maintaining high purity standards.

Despite these promising findings, challenges remain in fully understanding the pharmacokinetics and toxicity profile of Quinaldic Acid Sodium Salt. Ongoing research aims to address these gaps, with particular focus on in vivo studies to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, Quinaldic Acid Sodium Salt (CAS: 16907-79-2) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique properties and diverse applications warrant continued investigation, and the latest studies underscore its promise as a tool for drug development and biochemical research. Future work should prioritize mechanistic studies, toxicity assessments, and the exploration of its therapeutic potential in various disease models.